Cas no 2138196-28-6 (1-Butanone, 1-(3-amino-4-methyl-1-piperidinyl)-4-chloro-)

• Product Name: 1-Butanone, 1-(3-amino-4-methyl-1-piperidinyl)-4-chloro-
• CAS No: 2138196-28-6
• MF: C₁₀H₁₉ClN₂O
• MW: 218.723661661148
• CID: 5259646
• Update Time: 2025-08-02

1-Butanone, 1-(3-amino-4-methyl-1-piperidinyl)-4-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(3-amino-4-methyl-1-piperidinyl)-4-chloro-

• Inchi： 1S/C10H19ClN2O/c1-8-4-6-13(7-9(8)12)10(14)3-2-5-11/h8-9H,2-7,12H2,1H3
• InChI Key： HXXNWIZVBQGNAI-UHFFFAOYSA-N
• SMILES： C(N1CCC(C)C(N)C1)(=O)CCCCl

Additional information on 1-Butanone, 1-(3-amino-4-methyl-1-piperidinyl)-4-chloro-

Compound CAS No 2138196-28-6: 1-Butanone, 1-(3-amino-4-methyl-1-piperidinyl)-4-chloro-

The compound with CAS No 2138196-28-6, commonly referred to as 1-Butanone, 1-(3-amino-4-methyl-1-piperidinyl)-4-chloro-, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a butanone backbone substituted with a piperidine ring containing both amino and methyl groups, along with a chlorine atom at the fourth position. Its molecular formula is C₁₀H₁₅ClN, and it has a molecular weight of approximately 205.67 g/mol.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine derivative. The introduction of the amino and methyl groups onto the piperidine ring is achieved through nucleophilic substitution or alkylation reactions. Subsequently, the butanone moiety is introduced via a ketonization reaction, followed by the chlorination step to introduce the chlorine atom at the fourth position. This sequence ensures the formation of the desired product with high purity and yield.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure suggests that it may act as a ligand for various biological targets, including G-protein coupled receptors (GPCRs) and enzymes. Preclinical research has demonstrated that this compound exhibits moderate activity in vitro against certain enzyme targets, making it a promising candidate for further investigation in therapeutic areas such as neurodegenerative diseases and inflammation.

In addition to its pharmacological applications, this compound has shown utility in organic synthesis as an intermediate for constructing more complex molecules. Its versatility arises from the reactivity of both the piperidine ring and the butanone group, which can undergo various transformations to yield derivatives with enhanced biological activity or improved pharmacokinetic profiles.

From an analytical standpoint, this compound can be characterized using advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and infrared spectroscopy (IR). These methods provide critical insights into its molecular structure, purity, and stability under different conditions.

In terms of safety and handling, this compound should be treated with care due to its potential irritancy to eyes and skin. Proper personal protective equipment (PPE) should be worn during handling, and it should be stored in a cool, dry place away from incompatible materials. Despite these precautions, its overall hazard profile is relatively low compared to other compounds in its class.

Looking ahead, ongoing research aims to optimize the synthesis of this compound to improve its scalability and reduce production costs. Additionally, efforts are being made to explore its bioavailability and pharmacokinetics in preclinical models to assess its suitability for clinical development.

In conclusion, CAS No 2138196-28-6, or 1-Butanone, 1-(3-amino-4-methyl-1-piperidinyl)-4-chloro-, represents a valuable molecule with diverse applications in chemistry and pharmacology. Its unique structure and reactivity make it an attractive target for further research and development across multiple disciplines.